2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone

• IUPAC Name: 3-[2-(2-methoxyphenyl)ethyl]-2-sulfanylidene-1H-quinazolin-4-one
• InChI: InChI=1S/C17H16N2O2S/c1-21-15-9-5-2-6-12(15)10-11-19-16(20)13-7-3-4-8-14(13)18-17(19)22/h2-9H,10-11H2,1H3,(H,18,22)
• InChI Key: VBEJERZBSFIAOR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CCN2C(=O)C3=CC=CC=C3NC2=S
• Molecular Formula: C17H16N2O2S
• Molecular Weight: 312.4 g/mol

Description

2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone is a synthetic compound that has attracted the attention of researchers due to its potential therapeutic applications. This compound belongs to the quinazolinone family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone is not fully understood. However, it has been proposed that it acts by inhibiting various enzymes and signaling pathways involved in cancer cell growth and viral replication. It has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, such as topoisomerase IIα and ribonucleotide reductase, which are involved in cancer cell growth. It has also been shown to inhibit the replication of HIV-1 and influenza A virus by targeting viral enzymes. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone in lab experiments is its diverse biological activities, which make it a potential candidate for the treatment of various diseases. Additionally, its synthetic nature allows for easy modification of its chemical structure to improve its therapeutic properties. However, one limitation is the lack of understanding of its mechanism of action, which hinders the development of more potent and specific derivatives.

Future Directions

There are several future directions for the research on 2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone. One direction is to elucidate its mechanism of action to better understand its therapeutic potential. Another direction is to develop more potent and specific derivatives for the treatment of various diseases. Additionally, the potential of 2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone as a drug delivery system can be explored. Finally, the development of more efficient and cost-effective synthesis methods can be pursued.

Scientific Research Applications

2-mercapto-3-[2-(2-methoxyphenyl)ethyl]-4(3H)-quinazolinone has been studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anticancer activity by inhibiting the growth of cancer cells. It has also been studied for its antiviral activity against HIV-1 and influenza A virus. Additionally, it has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases.